Cas no 27975-19-5 (Isosteviol)

Isosteviol is a diterpenoid compound derived from steviol glycosides, primarily obtained through the hydrolysis of stevioside. It exhibits a tetracyclic ent-kaurene structure, contributing to its stability and versatility in applications. As a non-caloric sweetener derivative, Isosteviol is of interest in pharmaceutical and food industries due to its potential bioactivity, including anti-inflammatory, antihypertensive, and antioxidant properties. Its high thermal and pH stability make it suitable for formulation under varied conditions. Additionally, Isosteviol serves as a key intermediate in synthesizing steviol analogs, offering utility in research and development. Its low toxicity profile further supports its use in functional ingredients and therapeutic explorations.
Isosteviol structure
Isosteviol structure
Product Name:Isosteviol
CAS No:27975-19-5
MF:C20H30O3
MW:318.450406551361
MDL:MFCD28411514
CID:53248
PubChem ID:354335735
Update Time:2025-06-09

Isosteviol Chemical and Physical Properties

Names and Identifiers

    • isosteviol
    • 17-NORKAURAN-18-OIC ACID, 13-METHYL-16-OXO-, (4-ALPHA,8-BETA,13-BETA)-
    • (4-alpha,8-beta,13-beta)-13-methyl-16-oxo-17-norkauran-18-oicacid
    • 13-beta-kauran-18-oicacid,13-methyl-16-oxo-17-nor-8-bet
    • 13-methyl-16-oxo-,(4-alpha,8-beta,13-beta)-17-norkauran-18-oicaci
    • ISOSTEVIOL STANDARD
    • (4aα,11aα)-4,9,11bβ-Trimethyl-8-oxo-6aα,9α-methanotetradecahydro-1H-cyclohepta[a]naphthalene-4β-carboxylic acid
    • (8β,13S)-13-Methyl-16-oxo-17-norkauran-18-oic acid
    • ISOSTEVIOL(P) PrintBack
    • ISOSTEVIOL(RG) PrintBack
    • (-)-Isosteviol
    • (?)-Isosteviol
    • 16-oxobeyeran-19-oic acid
    • 16-oxo-ent-beyeran-19-oic acid
    • ent-16-ketobeyeran-19-oic acid
    • ent-16-oxobeyeran-19-oic acid
    • Iso-Steviol
    • (−)-Isosteviol
    • (4α,8β,13β)-13--Methyl-16-oxo-17-norkauran-18-oic acid
    • Ketoisostevic acid
    • NSC 231875
    • (4α,8β,13β)-13-Methyl-16-oxo-17-norkauran-18-oic Acid
    • 091QB7QO95
    • (-)-Isosteviol;iso-Steviol
    • s3905
    • STL566083
    • NSC731915
    • 3749AH
    • (4-alpha,8-beta,13-beta)-13-Methyl-16-oxo-17-norkauran-18-oic acid
    • 17-Nor-8-beta,13-beta-kauran-18-oic acid, 13-methyl-16-oxo-
    • 27975-19-5
    • NSC-731915
    • A876816
    • CHEBI:189936
    • CCG-267685
    • (4R,4aS,6aR,9S,11aR,11bS)-4,9,11b-Trimethyl-8-oxotetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid
    • (1R,4S,5R,9S,10R,13S)-5,9,13-trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
    • NCGC00485884-01
    • 17-NORKAURAN-18-OIC ACID, 13-METHYL-16-OXO-, (4alpha,8beta,13beta)-
    • MFCD28411514
    • 17-Norkauran-18-oic acid, 13-methyl-16-oxo-, (4a,8b,13b)-
    • 17-NORKAURAN-18-OIC ACID, 13-METHYL-16-OXO-, (4.ALPHA.,8.BETA.,13.BETA.)-
    • AKOS030496339
    • I1069
    • NSC-231875
    • CCRIS 6121
    • CS-3919
    • DTXSID70950664
    • (4alpha,8beta,13beta)-13-methyl-16-oxo-17-norkauran-18-oic acid
    • UNII-091QB7QO95
    • BDBM50504374
    • Q27236439
    • SCHEMBL3489810
    • HY-N0872
    • CHEMBL462653
    • SCHEMBL439433
    • 5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
    • AKOS030484519
    • SR-01000317132-1
    • (1R,4R,5R,9S,10R,13S)-5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
    • AKOS000606482
    • SR-01000317132
    • Oprea1_442481
    • NSC231875
    • KFVUFODCZDRVSS-XGBBNYNSSA-N
    • 16-oxobeyeran-18-oic acid
    • 1ST184268
    • iso-SteviolKetoisostevic Acid; (-)-Isosteviol
    • Isosteviol
    • MDL: MFCD28411514
    • Inchi: 1S/C20H30O3/c1-17-9-5-14-18(2)7-4-8-19(3,16(22)23)13(18)6-10-20(14,12-17)11-15(17)21/h13-14H,4-12H2,1-3H3,(H,22,23)/t13-,14-,17-,18+,19+,20-/m0/s1
    • InChI Key: KFVUFODCZDRVSS-XGBBNYNSSA-N
    • SMILES: O=C1C[C@]23CC[C@@H]4[C@@](C(=O)O)(C)CCC[C@@]4(C)[C@@H]2CC[C@@]1(C)C3

Computed Properties

  • Exact Mass: 318.21900
  • Monoisotopic Mass: 318.21949481 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.3
  • Topological Polar Surface Area: 54.4
  • Molecular Weight: 318.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.15
  • Melting Point: 228.0 to 232.0 deg-C
  • Boiling Point: 455.6°C at 760 mmHg
  • Flash Point: 243.5±23.3 °C
  • Refractive Index: 1.551
  • Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (314.02 mm) * "≥" means soluble, but saturation unknown
  • PSA: 54.37000
  • LogP: 4.44310
  • Solubility: Not determined

Isosteviol Security Information

Isosteviol Pricemore >>

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Isosteviol Production Method

Isosteviol Suppliers

Amadis Chemical Company Limited
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(CAS:27975-19-5)Isosteviol
Order Number:A876816
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:51
Price ($):225.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:27975-19-5)Isosteviol
A876816
Purity:99%
Quantity:1g
Price ($):225.0
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